Cas no 2680722-52-3 (Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate)

• Product Name: Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate
• CAS No: 2680722-52-3
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6527984
• PubChem ID: 165914230
• Update Time: 2025-10-25

Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7308351
• tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate
• 2680722-52-3
• Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate

• Inchi： 1S/C13H21NO2/c1-10-5-8-14(13(9-10)6-7-13)11(15)16-12(2,3)4/h1,5-9H2,2-4H3
• InChI Key： MIDOEDVMKGXSPE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(=C)CC21CC2)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate

Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2680722-52-3): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2680722-52-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds in drug discovery and development.

The chemical structure of Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate features a spirocyclic ring system with a tert-butyl ester group and a methylidene substituent. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the compound's binding affinity to specific biological targets. The tert-butyl ester group adds lipophilicity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have explored the potential of Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. GPCRs are involved in numerous physiological processes, and their modulation can lead to therapeutic benefits by fine-tuning cellular signaling pathways.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate at several GPCRs, including the serotonin 5-HT_1A receptor and the dopamine D₂ receptor. The results showed that this compound exhibited high selectivity and potency for these receptors, suggesting its potential as a lead molecule for the development of new drugs targeting these receptors.

Beyond its activity as a GPCR modulator, Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate has also been evaluated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

The mechanism underlying the anti-inflammatory activity of Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate is not yet fully understood, but it is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in the regulation of inflammatory responses. Further research is needed to elucidate the precise molecular mechanisms involved and to optimize the compound for clinical applications.

In addition to its therapeutic potential, Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate has also been studied for its synthetic accessibility and chemical stability. The synthesis of this compound typically involves multistep reactions, including cyclization and esterification steps, which can be optimized to improve yield and purity. Recent advancements in synthetic methodologies have led to more efficient routes for the preparation of spirocyclic compounds, making it easier to produce large quantities for preclinical and clinical studies.

The chemical stability of Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate is another important consideration for its development as a drug candidate. Studies have shown that this compound exhibits good stability under various conditions, including exposure to light, heat, and moisture. This stability is crucial for ensuring that the compound remains active during storage and administration.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials, where its therapeutic potential can be further assessed.

In conclusion, Tert-butyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2680722-52-3) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features, combined with its promising pharmacological profile, make it an attractive candidate for further research and development as a novel therapeutic agent.